N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide

• IUPAC Name: N'-(2-methoxyethyl)-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C13H18N2O3/c1-18-10-9-15-13(17)12(16)14-8-7-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,14,16)(H,15,17)
• InChI Key: ZNOFXSZLVLVHHJ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCCC1=CC=CC=C1
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide, also known as MPEDA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a diamide derivative, and it is synthesized through a multi-step process that involves the reaction of 2-phenylethylamine and 2-methoxyethyl isocyanate.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide is not fully understood, but it is believed to involve the formation of stable complexes with metal ions. These complexes can then interact with biological molecules, such as enzymes and receptors, to modulate their activity. The precise mechanism of action of N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide may vary depending on the specific application and the metal ion involved.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide has been shown to have a range of biochemical and physiological effects, depending on the specific application. In drug delivery systems, N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide complexes have been shown to enhance the solubility and bioavailability of drugs, leading to improved therapeutic outcomes. In material science, N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide has been used to synthesize MOFs with unique properties, such as high surface area and selective adsorption. In analytical chemistry, N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide has been used to improve the sensitivity and selectivity of chiral derivatization methods.

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide has several advantages as a research tool, including its high yield, stability, and versatility. However, there are also some limitations to its use in lab experiments. For example, the synthesis process can be time-consuming and requires specialized equipment and expertise. Additionally, the formation of stable complexes with metal ions can be affected by factors such as pH, temperature, and the presence of other ligands.

Future Directions

There are many potential future directions for research on N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide, including the development of new drug delivery systems, the synthesis of novel MOFs with unique properties, and the optimization of chiral derivatization methods. Some specific areas of interest include the investigation of N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide complexes with different metal ions, the development of targeted drug delivery systems using N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide, and the synthesis of MOFs with specific applications in areas such as catalysis and gas storage.
Conclusion:
In conclusion, N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide is a versatile and promising research tool with potential applications in various fields. Its synthesis method is efficient, and it has been shown to have a range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are also many potential future directions for research on N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide. Overall, N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide is a valuable compound for scientific research, and its potential applications are worthy of further investigation.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide involves a multi-step process that starts with the reaction of 2-phenylethylamine and 2-methoxyethyl isocyanate. The reaction produces the intermediate product, N-(2-methoxyethyl)-N'-(2-phenylethyl)urea, which is then treated with thionyl chloride to produce N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide. The overall synthesis process is efficient, and the yield of N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide is high.

Scientific Research Applications

N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide has been investigated for its potential as a drug delivery system due to its ability to form stable complexes with metal ions. In material science, N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide has been studied for its potential as a ligand in the synthesis of metal-organic frameworks (MOFs). In analytical chemistry, N-(2-methoxyethyl)-N'-(2-phenylethyl)ethanediamide has been used as a chiral derivatizing agent for the enantioselective determination of amino acids and other chiral compounds.